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Compound of Interest

Compound Name: (+/-)-Hypophyllanthin

Cat. No.: B190393 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of promising bioactive compounds is paramount. (+/-)-Hypophyllanthin, a

lignan predominantly found in plants of the Phyllanthus genus, has garnered significant

attention for its diverse pharmacological activities. This technical guide provides an in-depth

look at its core molecular properties, biological signaling pathways, and established

experimental protocols for its analysis.

Core Molecular Data
A fundamental starting point for any chemical entity in drug discovery is its molecular identity.

(+/-)-Hypophyllanthin's molecular formula and weight are well-established.

Property Value

Molecular Formula C₂₄H₃₀O₇[1][2][3][4][5]

Molecular Weight 430.5 g/mol

Alternate Molecular Weight 430.49 g/mol

Biological Signaling Pathways
Hypophyllanthin exerts its biological effects by modulating several key intracellular signaling

pathways, primarily implicated in inflammation and cancer progression.
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Anti-Inflammatory Pathways:

Hypophyllanthin has demonstrated potent anti-inflammatory effects by targeting major

inflammatory signaling cascades. In cellular models, particularly in lipopolysaccharide (LPS)-

induced macrophages, it has been shown to downregulate the expression of pro-inflammatory

mediators like cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α), and

interleukin-1β (IL-1β). This is achieved through the inhibition of the following pathways:

NF-κB Pathway: Hypophyllanthin can suppress the degradation of IκB and the

phosphorylation of IκB kinases (IKKα/β) and NF-κB, which are crucial steps in the activation

of this pro-inflammatory transcription factor.

MAPK Pathway: It also inhibits the phosphorylation of key mitogen-activated protein kinases

(MAPKs), including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase

(JNK), and p38.

PI3K-Akt Pathway: The compound has been shown to interfere with the activation of the

PI3K-Akt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Pharmacological activities and mechanisms of action of hypophyllanthin: A
review [frontiersin.org]

2. (+/-)-Hypophyllanthin | C24H30O7 | CID 71749431 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. frontiersin.org [frontiersin.org]

5. Hypophyllanthin | C24H30O7 | CID 182140 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b190393?utm_src=pdf-body-img
https://www.benchchem.com/product/b190393?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1070557/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1070557/full
https://pubchem.ncbi.nlm.nih.gov/compound/71749431
https://pubchem.ncbi.nlm.nih.gov/compound/71749431
https://www.scbt.com/p/hypophyllanthin-78215-54-0
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1070557/pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hypophyllanthin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Unveiling (+/-)-Hypophyllanthin: A Technical Overview].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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